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Compound of Interest

Compound Name: All-bond 2

CAS No.: 163063-15-8

Cat. No.: B1171729

Get Quote

This technical support guide provides researchers, scientists, and drug development

professionals with detailed information, troubleshooting advice, and experimental protocols for

the application of the All-Bond 2 resin layer, with a specific focus on the air-thinning technique.

Frequently Asked Questions (FAQs)
Q1: What is the primary purpose of the air-thinning step when applying All-Bond 2 resin?

A1: The primary purpose of air-thinning the adhesive resin layer is to evaporate the solvent

carrier and to ensure a uniform, thin layer of adhesive on the tooth surface.[1] Proper thinning

is crucial because residual solvent can inhibit the polymerization of the adhesive, potentially

weakening the bond.[1][2] Additionally, an overly thick adhesive layer can absorb water, which

may also lead to bond failure.[1]

Q2: The Instructions for Use (IFU) for All-Bond 2 mention "air thin" for the PRE-BOND RESIN.

What are the recommended parameters for this step?

A2: The manufacturer's instructions specify to "Air thin" the PRE-BOND RESIN but do not

provide specific parameters such as air pressure, duration, or distance.[3][4][5] General
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recommendations for air-thinning adhesives include using a sustained, half-pressure stream of

oil-free air, starting about one inch away and moving closer to create a thin, smooth, "plastic

wrap-like" coat.[1] For the primer layer (Primers A & B), the IFU is more specific,

recommending drying all surfaces for 5-6 seconds with an air syringe to ensure thorough

solvent removal.[3]

Q3: Is it possible to over-thin the All-Bond 2 resin layer? What are the consequences?

A3: Yes, it is possible to over-thin the resin layer. Aggressive or prolonged air-thinning can

result in an adhesive layer that is too thin.[6] A very thin layer may be subject to oxygen

inhibition during light curing, preventing complete polymerization and leading to compromised

bond strength.[7]

Q4: What happens if the All-Bond 2 resin layer is not air-thinned?

A4: One study specifically investigating All-Bond 2 found that applying the adhesive with a

brush and not air-thinning it before light curing resulted in significantly higher shear bond

strength compared to air-thinning for 3 seconds.[8] However, not thinning the layer may lead to

a thicker adhesive layer, which can appear as a radiolucent line on radiographs, potentially

being mistaken for decay.[6] It can also lead to solvent pooling and incomplete evaporation,

which can compromise the integrity of the bond.[1][2]

Q5: How can I visually determine if the resin layer has been adequately thinned?

A5: After proper application of the All-Bond 2 primers and subsequent drying, the surface

should appear glossy.[3] After applying the resin and air-thinning, there should be no visible

movement of the adhesive, and the surface should have a uniform, smooth appearance, free of

pooling.[9]
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Problem Potential Cause Recommended Solution

Low Bond Strength

1. Inadequate Solvent

Evaporation: Insufficient air-

drying of the primer or air-

thinning of the resin.[1][2] 2.

Over-thinning of Resin Layer:

Aggressive air-thinning may

lead to an oxygen-inhibited

layer that does not fully

polymerize.[7] 3.

Contamination: Moisture or oil

from the air syringe can

contaminate the surface.

1. For the primer, ensure a 5-6

second air-dry with an air

syringe to achieve a glossy

surface.[3] For the resin, apply

a gentle, oil-free air stream

until the adhesive layer is

uniform and does not move.[1]

[9] 2. Avoid high-pressure air

streams directly at the surface.

Use a gentle, indirect flow.[10]

3. Ensure the air syringe

provides clean, dry, oil-free air.

Post-operative Sensitivity

Incomplete Sealing: Gaps in

the adhesive layer due to

improper application or

thinning may not fully seal the

dentin tubules.[1]

Ensure complete coverage of

the prepared surface with the

adhesive. Apply gentle air-

thinning to create a uniform

layer without creating bare

spots.[6]

Radiolucent Line Under

Restoration

Thick Adhesive Layer:

Insufficient air-thinning can

lead to pooling of the

adhesive, creating a thick

layer.[6]

Apply a gentle stream of air to

evenly distribute the resin and

evaporate the solvent,

preventing pooling in line

angles and at the cavity floor.

[5]

Resin Layer Peels Off or Fails

to Adhere

1. Contamination: As

mentioned above. 2.

Incomplete Curing: Insufficient

light-curing time or intensity, or

an oxygen-inhibited layer from

over-thinning.[1][7]

1. Maintain a clean and dry

operating field. 2. Ensure the

curing light has an adequate

output (>600mW/cm²) and is

held steady and directly over

the preparation for the

recommended time.[1] Avoid

over-thinning the adhesive

layer.
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Data Presentation
Table 1: Effect of Air-Thinning on All-Bond 2 Shear Bond
Strength
This table summarizes data from a study comparing the shear bond strength of All-Bond 2
with and without an air-thinning step after a 3-month water storage period.

Adhesive System Application Method
Mean Shear Bond Strength

(MPa) ± SD

All-Bond 2 / Bis-Fil-P
Adhesive applied with a brush,

not air-thinned
Significantly Higher

All-Bond 2 / Bis-Fil-P
Adhesive applied with a brush,

air-thinned for 3 seconds
Significantly Lower

Absolute values were not

provided in the abstract, but

the difference was reported as

statistically significant.[8]

Table 2: Influence of Air-Blowing Duration on Bond
Strength of Various One-Step Adhesives (for
comparative context)
This data is from a study on modern one-step universal adhesives and is not specific to All-
Bond 2. It illustrates the general principle that air-blowing duration is a critical, material-

dependent parameter.
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Adhesive System
Air-Blowing Duration for

Max. Bond Strength
Max. μTBS (MPa) ± SD

All Bond Universal (ABU) 15 s 44.75 ± 8.95

CLEARFIL Universal Bond

(CUB)
15 s 68.23 ± 16.36

G-Premio BOND (GPB) 30 s 55.82 ± 12.99

Data derived from a study on

the effect of air-blowing

duration on the microtensile

bond strength (μTBS) of one-

step adhesives to dentin.[9]

Experimental Protocols
Protocol 1: All-Bond 2 Application with Air-Thinning
(Manufacturer's General Guideline)
This protocol is based on the general instructions for a composite restoration using the total-

etch technique.[3]

Preparation: Prepare the cavity and clean the surface with pumice.

Etching: Etch enamel and dentin for 15 seconds with a 32% phosphoric acid etchant (e.g.,

UNI-ETCH®). Rinse thoroughly.

Drying: Remove excess water with a brief burst of air. Do not desiccate the surface; it should

remain visibly moist.

Priming: Mix equal parts of ALL-BOND 2 PRIMERS A & B. Apply 5 consecutive coats to the

enamel and dentin. Do not dry between coats.

Solvent Evaporation: After the final primer coat, dry all surfaces for 5-6 seconds with an air

syringe to evaporate the solvent. The surface should appear glossy.

Light Curing (Primer): Light cure for 20 seconds.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://pocketdentistry.com/effect-of-air-blowing-duration-on-the-bond-strength-of-current-one-step-adhesives-to-dentin/
https://www.benchchem.com/product/b1171729/docs?utm_src=pdf-body#technical-support-center-all-bond-2-resin-layer-application
https://optident.co.uk/app/uploads/2018/03/All_Bond_2_English2IFU.pdf
https://www.benchchem.com/product/b1171729/docs?utm_src=pdf-body#technical-support-center-all-bond-2-resin-layer-application
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1171729?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Resin Application: Brush a thin layer of DENTIN/ENAMEL (D/E) RESIN over the primed

enamel and dentin.

Air-Thinning (Resin): Gently air-thin the resin layer to ensure an even thickness and remove

any pooling.

Light Curing (Resin): Light cure for 20 seconds.

Restoration: Proceed with composite layering and finishing.

Protocol 2: Comparative Experimental Workflow (Air-
Thinned vs. Non-Air-Thinned)
This workflow is adapted from a study methodology to allow for direct comparison.[8]

Substrate Preparation: Prepare flat dentin surfaces on extracted human molars.

Primer Application: Apply All-Bond 2 primers according to the manufacturer's instructions

(as in Protocol 1, steps 1-6).

Group Allocation: Divide the specimens into two groups.

Group A (Non-Air-Thinned): Apply a thin layer of All-Bond 2 adhesive (D/E Resin) with a

brush. Do not air-thin. Proceed immediately to light curing.

Group B (Air-Thinned): Apply a thin layer of All-Bond 2 adhesive (D/E Resin) with a

brush. Immediately air-thin the surface for 3 seconds with a standard air syringe. Proceed

to light curing.

Curing: Light polymerize the adhesive layer for the manufacturer's recommended time.

Composite Application: Place a composite resin (e.g., Bis-Fil-P) onto the cured adhesive

layer.

Storage & Testing: Store specimens in water and perform shear bond strength testing at a

designated time point (e.g., 3 months).
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Visualizations
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Primer Application

Resin Application
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4. Mix Primers A & B

5. Apply 5 Coats

6. Air Dry (5-6s)
(Solvent Evaporation)

7. Light Cure (20s)

8. Apply D/E Resin

9. Air-Thin Resin Layer

10. Light Cure (20s)

11. Place Composite
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Caption: Standard workflow for All-Bond 2 application.
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Caption: Consequences of improper air-thinning technique.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 10 Tech Support

https://en.ultradent.blog/2020/04/03/three-reasons-bonds-fail-and-what-to-do-about-it
https://www.agd.org/docs/default-source/self-instruction-(gendent)/gendent_nd15_rocha.pdf?sfvrsn=f54d7ab1_0
https://optident.co.uk/app/uploads/2018/03/All_Bond_2_English2IFU.pdf
https://www.bisco.com/content/bisco_inc-_b2b_/variants_files/All-Bond_2_Archive_Rev_11-17_2024-12-04-06-04-00-2024-12-04-18-04-01-095.pdf
https://www.bisco.com/content/bisco_inc-_b2b_/variants_files/All-Bond_2_Archive_Rev_8-18_2024-12-04-06-04-43-2024-12-04-18-04-44-060.pdf
https://www.biomimeticstudyclub.com/blog/3%20Common%20Mistakes%20When%20Placing%20a%20Dental%20Bonding%20Agent
https://www.europeanreview.org/wp/wp-content/uploads/9628-9638.pdf
https://pubmed.ncbi.nlm.nih.gov/8700780/
https://pubmed.ncbi.nlm.nih.gov/8700780/
https://pocketdentistry.com/effect-of-air-blowing-duration-on-the-bond-strength-of-current-one-step-adhesives-to-dentin/
https://pocketdentistry.com/effect-of-air-blowing-duration-on-the-bond-strength-of-current-one-step-adhesives-to-dentin/
https://pubmed.ncbi.nlm.nih.gov/17338298/
https://pubmed.ncbi.nlm.nih.gov/17338298/
https://www.benchchem.com/product/b1171729/docs#technical-support-center-all-bond-2-resin-layer-application
https://www.benchchem.com/product/b1171729/docs#technical-support-center-all-bond-2-resin-layer-application
https://www.benchchem.com/product/b1171729/docs#technical-support-center-all-bond-2-resin-layer-application
https://www.benchchem.com/product/b1171729/docs#technical-support-center-all-bond-2-resin-layer-application
https://www.benchchem.com/product/b1171729?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1171729?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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